Cas no 34074-28-7 (Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy)]bis-)

Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy)]bis-, is a specialized aromatic aldehyde compound featuring a symmetrical structure with two benzaldehyde units linked by an ethylene glycol bridge. This unique molecular design enhances its stability and reactivity, making it valuable in organic synthesis, particularly for constructing complex frameworks like macrocycles or polymer precursors. Its bifunctional nature allows for selective modifications at both aldehyde groups, enabling applications in cross-coupling reactions, Schiff base formation, or as a building block for advanced materials. The ethylene glycol spacer improves solubility in polar solvents compared to simple benzaldehyde derivatives. This compound is particularly useful in pharmaceutical intermediates, coordination chemistry, and dendrimer synthesis due to its controlled geometry and dual reactivity.
